molecular formula C12H19NO B8736329 Ethanol, 2-[(1-methylethyl)(phenylmethyl)amino]- CAS No. 93702-43-3

Ethanol, 2-[(1-methylethyl)(phenylmethyl)amino]-

Cat. No.: B8736329
CAS No.: 93702-43-3
M. Wt: 193.28 g/mol
InChI Key: XUGHYFDCUUPWTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethanol, 2-[(1-methylethyl)(phenylmethyl)amino]- is a useful research compound. Its molecular formula is C12H19NO and its molecular weight is 193.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethanol, 2-[(1-methylethyl)(phenylmethyl)amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethanol, 2-[(1-methylethyl)(phenylmethyl)amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

93702-43-3

Molecular Formula

C12H19NO

Molecular Weight

193.28 g/mol

IUPAC Name

2-[benzyl(propan-2-yl)amino]ethanol

InChI

InChI=1S/C12H19NO/c1-11(2)13(8-9-14)10-12-6-4-3-5-7-12/h3-7,11,14H,8-10H2,1-2H3

InChI Key

XUGHYFDCUUPWTJ-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(CCO)CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A process according to claim 1 for preparing the compound of the formula ##STR26## which comprises: (a) alkylating 2-aminoethanol using benzaldehyde and ethanol in the presence of a platinum catalyst and hydrogen followed by reductive alkylation using acetone in the presence of a platinum catalyst and hydrogen to give 2-[(1-methylethyl)(phenylmethyl) amino]ethanol;
[Compound]
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Eight
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Nine

Synthesis routes and methods II

Procedure details

The present invention also relates to a process for preparing α-[2-[acetyl(1-methylethyl)amino]ethyl]-α-(2-chlorophenyl)-1-piperidinebutanamide which has the following formula: ##STR11## and comprises the steps of: (a) alkylating 2-aminoethanol using benzaldehyde and ethanol in the presence of a platinum catalyst and hydrogen followed by reductive alkylation using acetone in the presence of a platinum catalyst and hydrogen to give 2-[(1-methylethyl)(phenylmethyl) amino]ethanol;
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
[Compound]
Name
( a )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Seven
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Eight
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Nine
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Ten

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.